2-fluoro-6-(4-phenoxybutyl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Fluoro-6-(4-phenoxybutyl)benzamide is a benzamide derivative characterized by a fluorine atom at the 2-position of the benzamide ring and a 4-phenoxybutyl substituent at the 6-position. The phenoxybutyl chain introduces significant lipophilicity, which may enhance membrane permeability and influence binding interactions in biological systems.
Properties
IUPAC Name |
2-fluoro-6-(4-phenoxybutyl)benzamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO2/c18-15-11-6-8-13(16(15)17(19)20)7-4-5-12-21-14-9-2-1-3-10-14/h1-3,6,8-11H,4-5,7,12H2,(H2,19,20) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPARFKIFJJYYGN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCCCC2=C(C(=CC=C2)F)C(=O)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.33 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
The following analysis compares 2-fluoro-6-(4-phenoxybutyl)benzamide with structurally related benzamides, focusing on substituent effects, physicochemical properties, and biological activities.
Substituent Variations and Physicochemical Properties
Table 1: Structural and Physicochemical Comparisons
*Calculated based on molecular formula.
Key Observations:
- Polarity: Hydroxyl (Rip-D) or methoxy (Rip-B) groups increase polarity, enhancing solubility in polar solvents, whereas the target compound’s phenoxybutyl chain prioritizes lipid solubility .
- Electron-Withdrawing Effects : Fluorine and chlorine substituents (e.g., in 2-chloro-6-fluoro analogs) modulate electronic properties, affecting receptor binding and metabolic stability .
Key Observations:
- Enzyme Inhibition : Benzamide derivatives with fluorinated aromatic rings (e.g., 2-fluoro-6-substituted analogs) are prevalent in kinase and receptor inhibition due to their ability to form hydrogen bonds and hydrophobic interactions .
- Neuroleptic Activity: Compounds like amisulpride highlight the role of benzamide scaffolds in central nervous system targeting, though substituents like the phenoxybutyl chain may alter selectivity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
